Cas no 30845-22-8 (methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate)

• Product Name: methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate
• CAS No: 30845-22-8
• MF: C₁₉H₂₉NO₅
• MW: 351.437266111374
• CID: 2949135
• Update Time: 2025-05-23

methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate
• N-(tert-Butyloxycarbonyl)-O-tert-butyl-L-tyrosine methyl ester
• methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoate

• Inchi： 1S/C19H29NO5/c1-18(2,3)24-14-10-8-13(9-11-14)12-15(16(21)23-7)20-17(22)25-19(4,5)6/h8-11,15H,12H2,1-7H3,(H,20,22)/t15-/m0/s1
• InChI Key： QVUHDEMEVAIGOF-HNNXBMFYSA-N
• SMILES： O(C1C=CC(=CC=1)C[C@@H](C(=O)OC)NC(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 442
• XLogP3: 3
• Topological Polar Surface Area: 73.9

Additional information on methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate

Professional Introduction to Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate (CAS No. 30845-22-8)

Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate, with the CAS number 30845-22-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its complex structural framework, plays a pivotal role in the synthesis of advanced pharmaceutical intermediates and has been extensively studied for its potential applications in drug development.

The molecular structure of this compound features a chiral center at the 2S configuration, which is a critical aspect in its pharmacological properties. The presence of multiple functional groups, including the tert-butoxy carbonyl group and the phenyl ring, contributes to its unique reactivity and binding affinity. These features make it an invaluable building block in the construction of more complex molecules designed for therapeutic intervention.

In recent years, there has been a surge in research focusing on the development of novel chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate has emerged as a key intermediate in this domain, facilitating the synthesis of enantiomerically pure drugs that target specific biological pathways with high precision.

The tert-butoxy carbonyl group in this compound not only enhances its stability during synthetic processes but also provides a site for further functionalization. This versatility allows chemists to modify the molecule in various ways, enabling the creation of diverse pharmacophores. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have demonstrated that the phenyl ring and the tert-butoxy groups interact favorably with biological targets, suggesting potential applications in designing inhibitors for enzymes and receptors involved in various diseases. These insights have spurred interest in exploring its role in developing treatments for conditions such as cancer, inflammation, and neurological disorders.

The synthesis of Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate involves multi-step organic reactions that require precise control over reaction conditions. The use of chiral auxiliaries and catalysts ensures high enantiomeric purity, which is essential for pharmaceutical applications. The tert-butoxy groups also play a protective role during synthesis, preventing unwanted side reactions and ensuring regioselectivity.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological profiles. For instance, derivatives of this compound have shown promise in preclinical studies as potent inhibitors of kinases and other enzymes implicated in signal transduction pathways. These findings underscore the importance of Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate as a cornerstone in medicinal chemistry.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic agents derived from natural products and synthetic intermediates like Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate. Its ability to serve as a versatile scaffold for drug design makes it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As our understanding of biological mechanisms evolves, so too does the demand for sophisticated compounds like this one.

Future studies are likely to focus on optimizing synthetic routes to improve yield and scalability while maintaining high enantiomeric purity. Additionally, exploring new derivatives and applications will be crucial for fully harnessing the potential of this compound. The integration of machine learning and artificial intelligence into drug discovery processes may also accelerate the identification of novel applications for Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate by predicting its interactions with biological targets.

In conclusion, Methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(tert-butoxy)phenyl]propanoate (CAS No. 30845-22-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure, functional groups, and chiral center make it a valuable intermediate for synthesizing novel drugs with improved therapeutic profiles. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of medicine.